Cas no 387877-45-4 (MBC-11 trisodium)

• Product Name: MBC-11 trisodium
• CAS No: 387877-45-4
• MF: C₁₁H₁₇N₃Na₃O₁₄P₃
• MW: 577.154978513718
• CID: 4738705
• PubChem ID: 168011763
• Update Time: 2025-07-10

MBC-11 trisodium Chemical and Physical Properties

Names and Identifiers

• MBC-11 trisodium
• MBC-11 (trisodium)
• 387877-45-4
• AKOS040733677

• Inchi： 1S/C11H20N3O14P3.3Na/c1-11(18,29(19,20)21)30(22,23)28-31(24,25)26-4-5-7(15)8(16)9(27-5)14-3-2-6(12)13-10(14)17;;;/h2-3,5,7-9,15-16,18H,4H2,1H3,(H,22,23)(H,24,25)(H2,12,13,17)(H2,19,20,21);;;/q;3*+1/p-3/t5-,7-,8+,9-,11?;;;/m1.../s1
• InChI Key： UBUXPYGNRUBKPD-XVIIANRVSA-K
• SMILES： P(C(C)(O)P(=O)([O-])[O-])(=O)([O-])OP(=O)(O)OC[C@@H]1[C@H]([C@@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O)O.[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 534.00558260g/mol
• Monoisotopic Mass: 534.00558260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 948
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 288

Additional information on MBC-11 trisodium

Research Brief on MBC-11 Trisodium (CAS: 387877-45-4) in Chemical Biology and Medicine

MBC-11 trisodium (CAS: 387877-45-4) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal research. This compound, characterized by its unique trisodium salt formulation, has demonstrated promising potential in targeted therapeutic applications, particularly in oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

The primary objective of current research on MBC-11 trisodium is to explore its role as a selective modulator of key signaling pathways involved in cell proliferation and inflammation. Investigations have revealed that MBC-11 trisodium exhibits high affinity for specific protein targets, including kinases and transcription factors, which are critical in the pathogenesis of various cancers and autoimmune disorders. Its trisodium formulation enhances solubility and bioavailability, making it a viable candidate for further drug development.

Recent preclinical studies employing in vitro and in vivo models have provided compelling evidence of the compound's efficacy. For instance, MBC-11 trisodium was shown to inhibit tumor growth in xenograft models of breast and lung cancer, with minimal off-target effects. Additionally, its anti-inflammatory properties were validated in murine models of rheumatoid arthritis, where it significantly reduced cytokine production and joint inflammation. These findings underscore the dual therapeutic potential of MBC-11 trisodium in both oncology and immunology.

From a mechanistic perspective, MBC-11 trisodium operates through a multi-target approach. It has been identified as an allosteric inhibitor of the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer cell survival and proliferation. Concurrently, it modulates the activity of NF-κB, a transcription factor central to inflammatory responses. This dual mechanism not only enhances its therapeutic efficacy but also reduces the likelihood of resistance development, a common challenge in targeted therapies.

Pharmacokinetic studies have further highlighted the advantages of MBC-11 trisodium. The compound demonstrates favorable absorption and distribution profiles, with a half-life conducive to once-daily dosing. Its trisodium salt form ensures stability across a range of physiological pH levels, facilitating oral administration. These properties position MBC-11 trisodium as a strong candidate for clinical translation.

Despite these promising results, challenges remain in the development of MBC-11 trisodium. Current research is focused on optimizing its formulation to improve tissue penetration and reduce potential side effects. Additionally, efforts are underway to identify biomarkers that can predict patient response, enabling personalized treatment strategies. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the transition of MBC-11 trisodium from bench to bedside.

In conclusion, MBC-11 trisodium (CAS: 387877-45-4) represents a groundbreaking advancement in chemical biology and medicinal research. Its unique properties and multi-target mechanism offer a versatile therapeutic approach for complex diseases. Ongoing and future studies will be critical in fully realizing its potential, paving the way for innovative treatments in oncology and inflammation.